(R)-1-(2,6-Difluorophenyl)ethanamine

Specification

• CAS No.: 1217453-91-2
• Molecular Formula: C8H10ClF2N
• Molecular Weight: 193.622
• IUPAC Name: (1R)-1-(2,6-difluorophenyl)ethanamine
• Standard InChI: InChI=1S/C8H9F2N/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5H,11H2,1H3/t5-/m1/s1
• Standard InChI Key: PEZUBPXSPPADIL-NUBCRITNSA-N
• SMILES: CC(C1=C(C=CC=C1F)F)N

Introduction

Chemical Identification and Properties

Structural Identification

(R)-1-(2,6-Difluorophenyl)ethanamine belongs to the class of substituted phenyl ethanamines with two fluorine atoms at the 2 and 6 positions of the phenyl ring. The compound has a chiral center with the R configuration at the alpha carbon of the ethanamine group. This chirality is a critical feature that contributes to its specific biological activity and pharmaceutical applications. The molecular structure includes a difluorophenyl group attached to an ethanamine backbone, with the amino group providing potential for further derivatization through various chemical reactions.

Chemical Identifiers and Physical Properties

The compound exists in both free base and hydrochloride salt forms, with distinct properties for each form. The free base form is typically less stable and more difficult to handle, while the hydrochloride salt provides enhanced stability and solubility in aqueous environments.

Table 1: Key Identifiers and Properties of (R)-1-(2,6-Difluorophenyl)ethanamine

Parameter	Free Base	Hydrochloride Salt
CAS Number	1217453-91-2	1309598-72-8
Molecular Formula	C8H9F2N	C8H10ClF2N
Molecular Weight	157.16 g/mol	193.622 g/mol
IUPAC Name	(1R)-1-(2,6-difluorophenyl)ethanamine	(1R)-1-(2,6-difluorophenyl)ethanamine hydrochloride
InChI	InChI=1S/C8H9F2N/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5H,11H2,1H3/t5-/m1/s1	InChI=1S/C8H9F2N.ClH/c1-5(11)8-6(9)3-2-4-7(8)10;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
SMILES	CC@HN	CC(C1=C(C=CC=C1F)F)N.Cl

The compound's physical state is typically a crystalline solid with specific optical rotation due to its chiral nature. The presence of fluorine atoms significantly influences its physical properties, including solubility, lipophilicity, and stability.

Stereochemistry and Significance

The "R" designation in (R)-1-(2,6-Difluorophenyl)ethanamine refers to the absolute configuration at the chiral carbon atom determined according to the Cahn-Ingold-Prelog priority rules. This specific stereochemistry is critical for its biological activity, as different enantiomers can exhibit vastly different pharmacological properties. The R-enantiomer likely interacts with biological targets in a specific manner that differs from its S-counterpart, highlighting the importance of stereochemical purity in pharmaceutical applications.

Synthesis and Production Methods

Synthetic Routes

The synthesis of (R)-1-(2,6-Difluorophenyl)ethanamine involves several strategic approaches that ensure both chemical purity and stereochemical integrity. One common method utilizes 2,6-difluorobenzyl chloride as a starting material, which undergoes reaction with an amine source under carefully controlled conditions. The stereoselective synthesis typically requires specialized catalysts to ensure the preferred formation of the R-enantiomer.

The reaction generally proceeds through the following steps:

• Preparation of a suitable 2,6-difluorophenyl precursor

• Introduction of the one-carbon unit that will become the chiral center

• Stereoselective transformation to establish the R configuration

• Conversion of precursor functional groups to the primary amine

Reaction Conditions and Solvents

For the preparation of the hydrochloride salt, the free base is typically treated with hydrochloric acid in an appropriate solvent system, followed by isolation through filtration or crystallization techniques. This step is important for enhancing stability and improving handling characteristics for research and pharmaceutical applications.

Purification and Characterization

After synthesis, the compound undergoes rigorous purification steps to ensure high purity and correct stereochemistry. Common purification methods include:

• Recrystallization from suitable solvent systems

• Column chromatography using appropriate stationary and mobile phases

• Chiral separation techniques if racemic mixtures are formed during synthesis

Characterization typically involves analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, infrared spectroscopy, and polarimetry to confirm structure, purity, and stereochemical configuration.

Pharmacological Properties and Applications

Mechanism of Action

(R)-1-(2,6-Difluorophenyl)ethanamine demonstrates significant pharmacological potential through its interaction with neurotransmitter systems. Research suggests that this compound may function as a monoamine reuptake inhibitor or modulator, potentially influencing serotonin and norepinephrine levels in the brain. The specific stereochemistry plays a crucial role in its binding affinity and selectivity for biological targets.

The presence of fluorine atoms in the molecule contributes significantly to its pharmacological properties by:

• Altering the electronic distribution within the molecule

• Enhancing metabolic stability against enzymatic degradation

• Modifying lipophilicity and membrane permeability

• Potentially forming hydrogen bonds or other interactions with receptor binding sites

Research Applications

Current research indicates that compounds similar to (R)-1-(2,6-Difluorophenyl)ethanamine exhibit activity at various neurotransmitter receptors, suggesting potential applications in treating:

• Mood disorders

• Neurological conditions

• Other central nervous system dysfunctions

The compound primarily serves as a valuable building block in pharmaceutical synthesis, where its unique structural features can be incorporated into more complex molecules with enhanced pharmacological profiles. Its reactivity in chemical transformations such as acylation or alkylation makes it particularly useful for creating a diverse range of pharmaceutical candidates.

Structural Advantages in Drug Design

The integration of fluorine atoms in the phenyl ring represents a strategic approach in modern medicinal chemistry. Research on similar fluorinated compounds highlights the importance of expanding the chemical space of fluorine-containing compounds for pharmaceutical applications. Specific advantages include:

• Enhanced metabolic stability: Fluorine substituents often block metabolic degradation pathways

• Improved binding affinity: The electronegative nature of fluorine can enhance interactions with target proteins

• Modified physicochemical properties: Fluorination can fine-tune lipophilicity, pKa, and other drug-like properties

• Increased bioavailability: Fluorinated compounds often demonstrate improved absorption and distribution profiles

Hazard Statement	Description	Precautionary Measures
H302	Harmful if swallowed	Avoid ingestion, practice good hygiene
H318	Causes serious eye damage	Use appropriate eye protection
-	Skin irritation	Wear protective gloves, avoid skin contact
-	Respiratory irritation	Use in well-ventilated areas, respiratory protection if needed

The compound poses risks through multiple exposure routes including inhalation, skin contact, and eye exposure. Symptoms of exposure may include skin inflammation (itching, scaling, reddening, blistering), eye irritation (redness, pain), and respiratory irritation upon inhalation.

Protective Measures

When working with this compound, the following safety precautions are recommended:

• Wear appropriate personal protective equipment including gloves, eye protection, and lab coats

• In case of significant exposure risk, use a full-face respirator if necessary

• Handle in a chemical fume hood with adequate ventilation

• Avoid generating dust or aerosols

• Implement proper spill containment and cleanup procedures

• Store in tightly closed containers in a cool, dry place away from incompatible materials

Current Research and Future Perspectives

Recent Research Findings

The unique structure and pharmacological properties of (R)-1-(2,6-Difluorophenyl)ethanamine have made it a subject of interest in drug development. Current research explores its potential as:

• A building block for novel pharmaceutical entities

• A pharmacological tool for studying neurotransmitter systems

• A structural template for developing improved CNS-active compounds

The compound's stereochemical purity is essential for its application in asymmetric synthesis and stereoselective pharmacology studies, highlighting the importance of advanced synthetic methods that maintain stereochemical integrity throughout the manufacturing process.

Future Applications

Future applications for (R)-1-(2,6-Difluorophenyl)ethanamine may extend to:

• Development of more selective and potent neuropsychiatric medications

• Creation of diagnostic tools for neurological conditions

• Exploration of novel binding domains in protein structures

• Advancement of structure-activity relationship studies in fluorinated pharmaceuticals

The continued investigation of fluorinated compounds like (R)-1-(2,6-Difluorophenyl)ethanamine contributes significantly to expanding the chemical space available for pharmaceutical development. As research techniques advance, more detailed understanding of its receptor binding profiles and pharmacokinetic properties will likely emerge, potentially opening new therapeutic avenues.